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Compound of Interest

Compound Name: N-(4-Bromophenyl)cinnamamide

Cat. No.: B023619 Get Quote

N-(4-Bromophenyl)cinnamamide is a white crystalline solid.[1] A foundational understanding

of its physical and chemical properties is paramount to anticipating its behavior and

implementing appropriate safety measures.

Table 1: Physicochemical Properties of N-(4-Bromophenyl)cinnamamide
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Property Value/Description Source

Chemical Formula C₁₅H₁₂BrNO [1]

Appearance White crystalline solid [1]

Melting Point Approximately 175-177 °C [1]

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane; Insoluble in

water.

[1][2]

Incompatibilities
Strong oxidizing agents, strong

acids.[1][2]

Hazardous Decomposition

Upon combustion, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

nitrogen oxides (NOx), and

hydrogen halides (specifically

hydrogen bromide).[2]

The presence of the aromatic bromo group and the amide linkage dictates its reactivity. The

primary reactive hazards stem from its incompatibility with strong oxidizing agents and acids,

which can lead to vigorous reactions.[1] Of significant concern is its thermal decomposition,

which can liberate toxic and corrosive gases, including hydrogen bromide.

Hazard Identification and Risk Assessment: A Data-
Driven Approach
Due to the absence of a specific Safety Data Sheet (SDS) for N-(4-
Bromophenyl)cinnamamide, a risk assessment has been formulated based on the known

hazards of a closely related analogue, N-(4-bromophenyl)acetamide (4'-Bromoacetanilide), and

general principles for aromatic amides and bromo compounds.

GHS Classification (Inferred from Analogue)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.benchchem.com/product/b023619?utm_src=pdf-body
https://www.benchchem.com/product/b023619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the SDS for N-(4-bromophenyl)acetamide, the following Globally Harmonized

System (GHS) classifications are anticipated for N-(4-Bromophenyl)cinnamamide:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[2]

Acute Toxicity (Oral): While not explicitly categorized, it is presumed to be harmful if

swallowed.[2][3]

The causality behind these classifications lies in the chemical nature of the molecule. The

aromatic amide structure can interact with biological macromolecules, leading to irritation upon

contact with skin and mucous membranes. Inhalation of the crystalline dust can irritate the

respiratory tract.

Caption: Anticipated GHS Hazard Pictograms and Classifications.

Engineering and Administrative Controls: The First
Line of Defense
The cornerstone of safely handling N-(4-Bromophenyl)cinnamamide is the implementation of

robust engineering and administrative controls to minimize exposure. Personal Protective

Equipment (PPE) should be considered the final line of defense.

Engineering Controls
Ventilation: All handling of N-(4-Bromophenyl)cinnamamide powder must be conducted in

a well-ventilated area.[3] A certified chemical fume hood is the preferred engineering control

for weighing, transferring, and preparing solutions to prevent the inhalation of dust particles.

Containment: For larger scale operations, the use of glove bags or other containment

solutions should be considered to minimize the release of dust into the laboratory

environment.
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Administrative Controls
Restricted Access: Areas where N-(4-Bromophenyl)cinnamamide is handled should be

clearly demarcated, with access restricted to authorized and trained personnel.

Safe Work Practices: Do not eat, drink, or apply cosmetics in the laboratory.[4] Avoid

generating dust during handling.[1] Wash hands thoroughly with soap and water after

handling the compound, even if gloves were worn.[2][3]

Personal Protective Equipment (PPE): A Self-
Validating System
The selection of appropriate PPE is critical for preventing skin, eye, and respiratory exposure.

The following PPE is mandatory when handling N-(4-Bromophenyl)cinnamamide.

Mandatory Personal Protective Equipment

Handling
N-(4-Bromophenyl)cinnamamide

Safety Glasses with Side Shields
or Goggles

Chemical-Resistant Gloves
(e.g., Nitrile) Laboratory Coat NIOSH-approved Respirator

(N95 or higher)

Click to download full resolution via product page

Caption: Mandatory PPE for handling N-(4-Bromophenyl)cinnamamide.

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

required at all times.[5] A face shield should be worn in situations where there is a significant

risk of splashing or dust generation.

Skin Protection: A laboratory coat must be worn and fully buttoned. Chemical-resistant

gloves (e.g., nitrile) should be worn when handling the solid or its solutions.[1] Gloves must

be inspected for tears or pinholes before use and disposed of properly after handling the

chemical.
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Respiratory Protection: Due to its potential to cause respiratory irritation and the fine

particulate nature of the crystalline solid, a NIOSH-approved respirator is required when

handling the powder outside of a chemical fume hood.[2][3] An N95 respirator is the

minimum requirement, though a P100 respirator offers superior protection against fine dust

particles.[6]

Standard Operating Procedures: From Receipt to
Disposal
A systematic approach to the entire lifecycle of the chemical in the laboratory is essential for

ensuring safety.

Storage
Store N-(4-Bromophenyl)cinnamamide in a tightly closed container in a cool, dry, and well-

ventilated area.[1][2]

Keep away from sources of ignition and heat.[1]

Store separately from strong oxidizing agents and strong acids.[1][2]

Handling and Dispensing Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that

the chemical fume hood is functioning correctly. Don all required PPE.

Dispensing: Carefully open the container inside a chemical fume hood to avoid generating

airborne dust. Use a spatula to transfer the desired amount of the solid. Avoid scooping in a

manner that creates dust clouds.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing. If the solvent is volatile, ensure the solution is prepared within the fume

hood.

Cleanup: After dispensing, securely close the container. Decontaminate the spatula and the

work surface with an appropriate solvent and wipe clean. Dispose of all contaminated

materials as hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F640454.pdf
https://www.usmesotheliomalaw.com/blog/best-protective-equipment-to-prevent-silicosis-in-stone-workers/
https://www.benchchem.com/product/b023619?utm_src=pdf-body
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.chembk.com/en/chem/N-(4-bromophenyl)cinnamamide
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal
All waste materials contaminated with N-(4-Bromophenyl)cinnamamide, including gloves,

wipes, and empty containers, must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.

Emergency Procedures: A Rapid and Informed
Response
In the event of an accidental exposure or spill, a swift and correct response is critical to

minimizing harm.

Immediate Actions

Exposure Occurs

Skin Contact

Remove contaminated clothing.
Flush with copious amounts of water for at least 15 minutes.

Eye Contact

Immediately flush with lukewarm water for at least 20 minutes, holding eyelids open.
Remove contact lenses if present.

Inhalation

Move to fresh air immediately.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.

In Case of Skin Contact: Immediately remove all contaminated clothing.[2][7] Flush the

affected area with large amounts of soap and water for at least 15 minutes.[2][7] Seek

medical attention if irritation develops or persists.
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In Case of Eye Contact: Immediately flush the eyes with copious amounts of lukewarm water

for at least 20 minutes, holding the eyelids open to ensure complete rinsing of the eye and

eyelid surfaces.[1][8] Remove contact lenses if present and easy to do.[8] Seek immediate

medical attention from an ophthalmologist.

In Case of Inhalation: Move the affected individual to fresh air immediately.[2][7] If breathing

is difficult or has stopped, administer artificial respiration. Seek immediate medical attention.

In Case of Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their

mouth with water.[2] Seek immediate medical attention.

Spill Response
Minor Spills (in a fume hood): Wearing appropriate PPE, carefully sweep up the solid

material, avoiding dust generation. Place it in a sealed container for hazardous waste

disposal. Clean the spill area with a suitable solvent and wipe it down.

Major Spills (or spills outside a fume hood): Evacuate the immediate area. Alert others and

contact your institution's Environmental Health and Safety (EHS) department. Do not attempt

to clean up a large spill without proper training and equipment.

Conclusion
N-(4-Bromophenyl)cinnamamide is a valuable chemical intermediate that can be handled

safely by adhering to the principles of good laboratory practice, utilizing appropriate

engineering controls, wearing the correct PPE, and being prepared for emergencies. While

specific toxicological data for this compound remains scarce, a conservative approach based

on the known hazards of its structural analogues provides a robust framework for ensuring the

safety of all laboratory personnel.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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